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Compound of Interest

Compound Name: PNU-74654

Cat. No.: B8081685 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This guide provides essential safety and logistical information for the proper disposal of PNU-
74654, a Wnt/β-catenin pathway inhibitor. Adherence to these procedures is vital for personnel

safety and environmental protection.

PNU-74654 is intended for research use only and is not for human or veterinary use.[1] All

disposal procedures must comply with local, state, and federal regulations.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of PNU-74654 is fundamental to

its safe handling and disposal.
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Property Data

CAS Number 113906-27-7[2][3]

Molecular Formula C₁₉H₁₆N₂O₃[2][3]

Molecular Weight 320.34 g/mol [3]

Appearance Crystalline solid[2]

Solubility
Soluble in DMSO (up to 100 mM), DMF (30

mg/ml), and Ethanol (1 mg/ml).[1][2][3]

Storage (Solid) Store at +4°C or -20°C as a solid.[1][2][3][4]

Storage (Solutions)

Store solutions at -20°C for up to one month.

Some sources suggest longer stability at -80°C.

[1][4][5]

Step-by-Step Disposal Procedures
The following procedures provide a general framework for the disposal of PNU-74654. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines.

Disposal of Solid PNU-74654 Waste
Categorization: Unused or expired solid PNU-74654 should be treated as hazardous

chemical waste.

Packaging:

If possible, dispose of the compound in its original, clearly labeled container.

If repackaging is necessary, use a container that is compatible with the chemical, such as

a glass or polyethylene bottle with a secure, screw-on cap.

The container must be in good condition, with no cracks or leaks.

Labeling:
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Clearly label the waste container with "Hazardous Waste."

The label must include the full chemical name: "PNU-74654" or "2-Phenoxybenzoic acid-

[(5-methyl-2-furanyl)methylene]hydrazide."[3] Do not use abbreviations.

Indicate the quantity of the waste.

Include the date of waste generation, the laboratory or room number, and the principal

investigator's name and contact information.

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area.

Ensure the storage area is secure and away from incompatible materials.

Collection:

Contact your institution's EHS department to schedule a pickup for hazardous waste.

Disposal of PNU-74654 Solutions
Categorization: Solutions of PNU-74654, including those in solvents like DMSO, are to be

treated as hazardous liquid chemical waste. Do not dispose of these solutions down the

drain.

Packaging:

Use a leak-proof container with a secure screw-on cap. Plastic containers are often

preferred over glass to minimize the risk of breakage.

Ensure the container is chemically compatible with the solvent used (e.g., polyethylene for

DMSO).

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Labeling:

Label the container with "Hazardous Waste."
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List all constituents of the solution, including PNU-74654 and the solvent(s) (e.g., "PNU-
74654 in Dimethyl Sulfoxide").

Provide the approximate concentration or percentage of each component.

Include the date, laboratory information, and principal investigator's details as described

for solid waste.

Segregation and Storage:

Segregate the waste container based on the solvent's hazard class (e.g., flammable,

organic).

Store in a designated satellite accumulation area, using secondary containment (such as a

chemical-resistant tray or tub) to prevent spills.

Collection:

Arrange for collection by your institution's EHS department.

Disposal of Contaminated Labware
Solid Contaminated Waste: Items such as gloves, pipette tips, and empty vials that have

come into direct contact with PNU-74654 should be considered chemically contaminated

solid waste.

Collect this waste in a designated, clearly labeled, and sealed plastic bag or container.

Dispose of it through your institution's hazardous waste program.

Empty Containers:

An empty PNU-74654 container must be triple-rinsed with a suitable solvent (such as

ethanol or acetone) before it can be considered for regular disposal.

The rinsate from this process must be collected and disposed of as hazardous liquid

chemical waste.
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After triple-rinsing and air-drying in a ventilated area (like a fume hood), deface or remove

the original label. The container may then be disposed of in the regular trash or recycling,

in accordance with institutional policies.

PNU-74654 Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of PNU-
74654 and associated materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8081685?utm_src=pdf-body
https://www.benchchem.com/product/b8081685?utm_src=pdf-body
https://www.benchchem.com/product/b8081685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: PNU-74654 Waste

Identify Waste Type

Solid PNU-74654

Solid

PNU-74654 Solution

Liquid

Contaminated Labware

Labware

Package in sealed,
compatible container

Package in sealed,
leak-proof container

Collect in designated,
sealed container

Label as 'Hazardous Waste'
with full chemical names,

date, and lab info

Store in designated
satellite accumulation area

Contact EHS for Pickup

Click to download full resolution via product page

Caption: PNU-74654 Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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